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Compound of Interest

Compound Name:
3-Methoxymethoxy-2-

tributylstannylpyridine

CAS No.: 405137-20-4

Cat. No.: B1354854 Get Quote

A thorough understanding of the hazards associated with 3-Methoxymethoxy-2-
tributylstannylpyridine is the cornerstone of safe laboratory practice. The risk profile is

dominated by the tributyltin component, which is known for its systemic toxicity.

1.1 Toxicological Profile

Organotin compounds, especially tri-substituted derivatives like TBT, are potent toxins that can

affect multiple biological systems.[8] The lipophilic nature of the butyl groups facilitates

absorption through the skin and cell membranes, leading to systemic exposure.[7]

Key toxicological concerns include:

Acute Toxicity: The compound is toxic if swallowed and harmful in contact with skin.[9]

Ingestion and dermal absorption are significant routes of exposure.[5][6]

Systemic Organ Damage: Prolonged or repeated exposure can cause damage to organs,

with the thymus, cardiovascular system, and blood being primary targets.[9] Animal studies

have also indicated potential hepatotoxic (liver) and nephrotoxic (kidney) effects.[7][10]

Reproductive Toxicity: The compound is classified as a Category 1B reproductive toxin,

meaning it may damage fertility or the unborn child.[9][11]
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Irritation: It is a severe skin and eye irritant.[9][12] Contact can lead to chemical burns,

especially at high concentrations.[5][6] Respiratory irritation may also occur upon inhalation

of vapors or mists.[12][13]

Endocrine Disruption: Tributyltin compounds are recognized as endocrine disruptors.[6][8]

1.2 Physical and Chemical Hazards

Beyond its biological toxicity, the reagent presents several physical hazards that must be

managed.

Flammability: It is a flammable liquid and vapor, with a flash point of 23°C.[9][14] Vapors can

form explosive mixtures with air and may travel to an ignition source and flash back.[9][13]

Reactivity and Instability: The compound is sensitive to air and moisture.[9] The

methoxymethyl (MOM) ether protecting group is labile under acidic conditions.[15][16] It is

incompatible with strong acids, bases, alcohols, amines, and reducing agents.[14]

Data Summary: Hazard Profile
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Hazard Category Description GHS Classification
Primary
References

Acute Toxicity (Oral) Toxic if swallowed. Category 3 [9]

Acute Toxicity

(Dermal)

Harmful in contact

with skin.
Category 4 [9]

Skin

Corrosion/Irritation
Causes skin irritation. Category 2 [9][14]

Eye Damage/Irritation
Causes serious eye

irritation.
Category 2 [9][13]

Reproductive Toxicity
May damage fertility

or the unborn child.
Category 1B [9]

STOT (Repeated

Exposure)

Causes damage to

organs (Thymus,

Cardiovascular

system, Blood).

Category 1

Flammability
Flammable liquid and

vapor.
Category 3 [9][13][14]

Aquatic Hazard

Very toxic to aquatic

life with long-lasting

effects.

Acute 1, Chronic 1 [9][14]

Section 2: The Hierarchy of Controls: A Multi-
Layered Safety Protocol
To manage the risks outlined above, a multi-layered approach based on the hierarchy of

controls is mandatory. This prioritizes engineering and administrative controls over sole

reliance on Personal Protective Equipment (PPE).

Caption: Hierarchy of controls for handling organotin compounds.

2.1 Engineering Controls (Primary Barrier) These controls are designed to physically isolate the

researcher from the hazard.
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Chemical Fume Hood: All manipulations of 3-Methoxymethoxy-2-tributylstannylpyridine,

including weighing, transfers, and reaction setup, must be performed inside a certified

chemical fume hood.[14][17] This is non-negotiable. The hood contains volatile vapors and

protects against splashes.

Inert Atmosphere: Given the reagent's sensitivity to air and moisture, operations should be

conducted under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or

glovebox techniques.[14][17] This not only maintains the integrity of the reagent but also

prevents the formation of potentially hazardous byproducts.

Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of flammable

vapors.[18] Use explosion-proof ventilation and electrical equipment.[13][14]

2.2 Administrative Controls (Procedural Safeguards) These are work practices and procedures

that reduce the duration, frequency, and severity of exposure.

Designated Area: Establish a designated area within the fume hood specifically for working

with organotin compounds.[17] This area should be clearly marked.

Standard Operating Procedure (SOP): A detailed, written SOP for the handling and use of

this reagent must be available and understood by all users.

Training: All personnel must receive documented training on the specific hazards of

organotin compounds, the SOP, and emergency procedures before being permitted to work

with the material.[18]

Waste Management: Establish dedicated, clearly labeled hazardous waste containers for

solid and liquid organotin waste.[18][19] Never mix organotin waste with other waste

streams.

2.3 Personal Protective Equipment (PPE) (Final Barrier) PPE is essential but should not be

considered a substitute for robust engineering and administrative controls.

Hand Protection: Wear protective gloves, such as nitrile rubber.[13] Given the high toxicity

and potential for dermal absorption, double-gloving is strongly recommended. Inspect gloves

for any signs of degradation or puncture before use.
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Eye Protection: Chemical splash goggles are mandatory.[9][13] A face shield should be worn

in addition to goggles when there is a significant risk of splashing.

Body Protection: A flame-resistant lab coat and long-sleeved clothing are required to protect

the skin.[18] Ensure shoes fully cover the feet.

Section 3: Step-by-Step Experimental Protocols
The causality behind each step is critical. Following these procedures minimizes risk and

ensures experimental success.

3.1 Protocol: Weighing and Transferring the Reagent

Objective: To accurately measure and transfer the liquid reagent from its storage container to a

reaction vessel while preventing exposure and contamination.

Methodology:

Preparation: Don all required PPE (double nitrile gloves, goggles, lab coat). Ensure the

chemical fume hood sash is at the appropriate working height.

Inert Atmosphere Setup: Assemble the reaction flask (flame-dried and cooled under vacuum)

with a rubber septum and connect it to a Schlenk line providing a positive pressure of inert

gas (argon or nitrogen).

Reagent Bottle Handling: Place the reagent's Sure/Seal™ bottle in the fume hood. Puncture

the septum with a needle connected to the inert gas manifold to equalize the pressure.

Syringe Transfer: Using a clean, dry, gas-tight syringe with a long needle, carefully withdraw

the required volume of 3-Methoxymethoxy-2-tributylstannylpyridine. Causality: A dry

syringe prevents hydrolysis of the reagent. The inert gas blanket prevents air and moisture

from entering the bottle.

Dispensing: Immediately and carefully transfer the reagent into the reaction flask by piercing

the flask's septum and dispensing the liquid.

Syringe Quenching: Do not pull the empty syringe out of the flask immediately. Draw some

inert gas from the flask's headspace into the syringe and expel it back into the flask. Repeat
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this "flushing" process 2-3 times. Causality: This ensures any residual reagent in the syringe

needle is transferred to the reaction, improving accuracy and preventing drips upon

withdrawal. After withdrawal, immediately quench the syringe by drawing up a quenching

solution (e.g., isopropanol) and expelling it into a dedicated waste beaker within the fume

hood.

3.2 Protocol: Representative Stille Cross-Coupling Reaction

Objective: To perform a palladium-catalyzed cross-coupling reaction using the stannane

reagent.

Methodology:

Vessel Preparation: To a flame-dried Schlenk flask under positive argon pressure, add the

aryl halide/triflate partner, the palladium catalyst (e.g., Pd(PPh₃)₄), and any required ligands

or additives (e.g., CuI, LiCl).[3][4][20]

Solvent Addition: Add the appropriate anhydrous, degassed solvent (e.g., DMF, toluene) via

cannula or syringe. Stir the mixture until all solids are dissolved.

Stannane Addition: Following the transfer protocol in 3.1, add the 3-Methoxymethoxy-2-
tributylstannylpyridine to the reaction mixture.

Reaction Execution: Heat the reaction to the desired temperature (e.g., 40-80 °C) under the

inert atmosphere. Monitor the reaction progress by TLC or LC-MS.

Workup and Quenching: Upon completion, cool the reaction to room temperature. A critical

step in the workup is to remove the toxic tin byproducts. This is often achieved by adding an

aqueous solution of potassium fluoride (KF).[3] The fluoride ions will react with the tributyltin

halide byproduct to form insoluble tributyltin fluoride (Bu₃SnF), which can be removed by

filtration through a pad of Celite®. Causality: This quenching step is vital for simplifying

purification and removing the most hazardous tin species from the product stream.
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Caption: A generalized workflow for a Stille cross-coupling reaction.

Section 4: Spill, Exposure, and Waste Management
4.1 Emergency Procedures

Skin Contact: Immediately remove all contaminated clothing.[9] Flush the affected skin with

copious amounts of water for at least 15 minutes.[9][18] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9][18] Remove contact lenses if present and

easy to do.[9] Seek immediate medical attention.

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration.[9] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[9] Rinse mouth with water.[9][14] Call a poison control

center or doctor immediately.[9][11]

Small Spill: For a small spill contained within the fume hood, absorb the material with an inert

absorbent (e.g., vermiculite, dry sand).[21] Scoop the material into a labeled, sealed

container for hazardous waste disposal.

Large Spill: Evacuate the laboratory immediately. Alert others in the area and contact the

institution's environmental health and safety (EHS) office.

4.2 Waste Disposal and Decontamination
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Proper disposal is a legal and ethical requirement. Organotin waste must never be discharged

into the sanitary sewer system.[21]

Waste Streams:

Liquid Waste: Collect all reaction residues, solvent washes, and quenched syringe

contents in a dedicated, sealed, and clearly labeled "Organotin Liquid Waste" container.

[19]

Solid Waste: Contaminated consumables (gloves, paper towels, silica gel, Celite® from

filtration) must be placed in a separate, sealed "Organotin Solid Waste" container.[19]

Glassware Decontamination: Glassware that has come into contact with organotin

compounds requires a specific decontamination procedure before routine washing. Soaking

the glassware overnight in a strong oxidizing solution, such as household bleach or 10-20%

nitric acid, can oxidize the residual organotin to less toxic inorganic tin oxides.[22] After this

decontamination step, the glassware can be washed normally. The bleach or acid solution

used for soaking must be collected as hazardous waste. Causality: This oxidation step

breaks the toxic tin-carbon bonds, significantly reducing the hazard of any residual material

on the glassware.[22]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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